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Introduction

Disodium carbamoyl phosphate is a critical substrate for several key enzymes involved in
fundamental metabolic pathways, including the urea cycle and pyrimidine biosynthesis.[1] Its
application in enzyme kinetics studies is pivotal for understanding the regulation of these
pathways, identifying potential drug targets, and characterizing enzyme mechanisms. These
notes provide an overview of its use in studying the kinetics of carbamoyl phosphate
synthetase (CPS), ornithine transcarbamylase (OTC), and aspartate transcarbamylase
(ATCase).

Key Enzymes and Their Significance

o Carbamoyl Phosphate Synthetase (CPS): This enzyme catalyzes the synthesis of carbamoyl
phosphate from either ammonia or glutamine, bicarbonate, and ATP.[2] It is a crucial
regulatory point in both the urea cycle and pyrimidine biosynthesis.[1][3] In mammals, CPS |
is located in the mitochondria and is involved in the urea cycle, while CPS Il is a cytosolic
enzyme that initiates pyrimidine biosynthesis.[4] A defect in CPS | can lead to
hyperammonemia in humans.[1]

e Ornithine Transcarbamylase (OTC): Found in the mitochondrial matrix, OTC catalyzes the
reaction between carbamoyl phosphate and ornithine to form citrulline, a key step in the urea
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cycle.[5][6] OTC deficiency is the most common urea cycle disorder and is inherited in an X-
linked recessive manner.[7]

o Aspartate Transcarbamylase (ATCase): This enzyme catalyzes the first committed step in
pyrimidine biosynthesis, the condensation of carbamoyl phosphate and aspartate to form N-
carbamoyl-L-aspartate.[8] ATCase is a classic example of an allosterically regulated enzyme,
exhibiting feedback inhibition by the end-product CTP and activation by ATP.[8][9]

Quantitative Data Summary

The following tables summarize key kinetic parameters for enzymes utilizing carbamoyl

phosphate.
Organism/Tiss
Enzyme Substrate Km Value (M) Reference
ue
Carbamoyl
Saccharomyces
Phosphate ] .
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Synthetase
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Inhibitor/Ac  Type of . Organism/T
Enzyme . . Ki Value (M) . Reference
tivator Regulation issue
Carbamoyl Feedback
I Saccharomyc
Phosphate Inhibition o
UTP 24 x 104 es cerevisiae [10][12]
Synthetase (Non-
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XMP Activation - es cerevisiae [10][12]
Synthetase
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Ornithine Inhibition
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Transcarbam Phosphate (with respect - [11]
muscorum
ylase (OTC) to carbamoyl
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Signaling and Metabolic Pathways

The enzymes discussed are integral to major metabolic pathways.
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Caption: The Urea Cycle pathway, highlighting the roles of CPS | and OTC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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